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Compound of Interest

Compound Name: 3-Acetylphenyl isocyanate

Cat. No.: B1268203 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical intermediates is paramount. This guide provides a comprehensive overview of the

safety and handling precautions for 3-Acetylphenyl isocyanate (CAS No. 23138-64-9), a

compound utilized in various research and synthetic applications. This document outlines the

substance's hazard profile, provides detailed protocols for its use and emergency procedures,

and presents key information in a structured format for easy reference.

Physicochemical Properties
A thorough understanding of a substance's physical and chemical properties is the foundation

of its safe handling. The following table summarizes the key properties of 3-Acetylphenyl
isocyanate.
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Property Value

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol [1]

Appearance
Clear yellow to light brown liquid after melting;

Crystalline solid[2][3][4]

Melting Point 33-34 °C (lit.)[2]

Boiling Point 155 °C at 4 mmHg (lit.)[2]

Density 1.174 g/mL at 25 °C (lit.)[2]

Refractive Index n20/D 1.563 (lit.)[2]

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Profile and Personal Protection
3-Acetylphenyl isocyanate is a hazardous substance that requires strict safety measures to

prevent exposure. Isocyanates, as a class, are potent irritants and sensitizers.[5]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classification for 3-Acetylphenyl
isocyanate is summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3][6]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1][6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[6]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][6]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1]

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[6]

Note: This table represents a composite of GHS classifications from multiple sources. Users

should always refer to the specific Safety Data Sheet (SDS) provided by their supplier.

Health Effects
Exposure to isocyanates can lead to a range of health issues, from mild irritation to severe and

long-lasting conditions.[7][8] The primary health risks associated with isocyanates include:

Respiratory Sensitization: Inhalation of isocyanate vapors or aerosols can lead to asthma-

like symptoms, which may be delayed in onset.[7][9] Once sensitized, even minute

exposures can trigger a severe asthmatic reaction.[7]

Skin Irritation and Sensitization: Direct contact can cause skin irritation, rashes, and

dermatitis.[9][10] Skin exposure can also lead to respiratory sensitization.[11]
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Eye Irritation: The compound is a lachrymator and can cause serious eye irritation.[9][12]

Acute Toxicity: The substance is harmful if swallowed, inhaled, or in contact with skin.[6]

Personal Protective Equipment (PPE)
To mitigate the risks of exposure, the following personal protective equipment is mandatory

when handling 3-Acetylphenyl isocyanate:

Respiratory Protection: A NIOSH-approved full-face respirator with an organic vapor

cartridge is recommended, especially when the material is heated or if ventilation is

inadequate.[7][13] In situations with potential for high concentrations, such as during a spill,

a positive-pressure, self-contained breathing apparatus (SCBA) should be used.[14]

Eye and Face Protection: Tightly fitting safety goggles and a face shield are essential to

protect against splashes and vapors.[7][13]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and impervious clothing or a

lab coat should be worn to prevent skin contact.[7][13][15] Disposable coveralls are

recommended to avoid contaminating personal clothing.[7]

General Hygiene: Always wash hands thoroughly after handling the substance.[16] An

eyewash station and safety shower must be readily accessible in the work area.[7][15]

Experimental Protocols
Adherence to strict protocols is crucial for the safe handling and use of 3-Acetylphenyl
isocyanate.

Safe Handling and Storage
Ventilation: All work with 3-Acetylphenyl isocyanate must be conducted in a well-ventilated

chemical fume hood.[6][13]

Inert Atmosphere: Isocyanates are moisture-sensitive and can react with water to produce

insoluble urea and carbon dioxide, which can lead to pressure buildup in sealed containers.

[9] Store the compound under a dry, inert atmosphere (e.g., nitrogen or argon).
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Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat, direct

sunlight, and incompatible materials such as water, alcohols, amines, and strong bases.[9]

[13] Containers should be tightly closed when not in use.[13]

Dispensing: When transferring the liquid, use a syringe or cannula under an inert

atmosphere to minimize exposure to air and moisture.

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is required to contain and neutralize

the isocyanate.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area.[6] Ensure the area is well-ventilated, opening windows and increasing fume hood flow

if safe to do so.[14]

Don Appropriate PPE: Before attempting cleanup, don the full PPE as described in section

2.3, including a respirator appropriate for isocyanate vapors.[17]

Contain the Spill: For liquid spills, cover completely with a dry, inert absorbent material such

as sand, clay, or vermiculite.[14] Avoid using materials like cement powder.[14]

Neutralize the Isocyanate: Slowly add a decontamination solution to the absorbed material.

The neutralization reaction produces carbon dioxide, so do not seal the waste containers

tightly.[14] Suitable decontamination solutions include:

Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make

100%.[14]

Formulation 2: 3-8% concentrated ammonia solution, 0.2-2% liquid detergent, and water

to make 100%. Ensure good ventilation if using ammonia.[14]

Collect and Dispose: After allowing the decontamination solution to react for at least 10

minutes, carefully shovel the mixture into a labeled, open-top container (e.g., a plastic pail).

[14] Do not fill the container more than halfway to allow for gas expansion.[14]
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Final Decontamination: Mop the spill area with the decontamination solution and allow it to

stand for at least 10 minutes before rinsing with water.[14]

Waste Disposal: Dispose of the neutralized waste and any contaminated materials (e.g.,

gloves, absorbent pads) as hazardous waste in accordance with local, state, and federal

regulations.[18]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Inhalation: Move the victim to fresh air immediately.[13] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[13]

Skin Contact: Remove contaminated clothing immediately.[13] Wash the affected area

thoroughly with soap and plenty of water.[13] A solution of polyethylene glycol and water can

also be effective.[19] Seek medical attention if irritation persists.[13]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13][19] Remove contact lenses if present

and easy to do. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[13]

Visual Safety Guides
The following diagrams provide visual workflows and summaries of key safety information.
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GHS Hazard Pictograms

Key Hazard Statements

Acute Toxicity (Oral, Dermal, Inhalation) Skin & Eye Irritation Respiratory Irritation
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Respiratory Sensitizer Skin Sensitizer
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Click to download full resolution via product page

Caption: GHS Hazard Summary for 3-Acetylphenyl isocyanate.
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Caption: Workflow for 3-Acetylphenyl isocyanate Spill Response.
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This guide is intended to provide comprehensive safety information for trained professionals.

Always consult the most recent Safety Data Sheet from your supplier and follow all institutional

and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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